Cas no 1285541-08-3 (N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1285541-08-3
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 6148337
• PubChem ID: 135603962
• Update Time: 2025-07-15

N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• N-[(E)-1-(4-hydroxyphenyl)ethylideneamino]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• N'-[(1E)-1-(4-hydroxyphenyl)ethylidene]-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• 1285541-08-3
• SR-01000109089-1
• AB00685571-01
• AKOS001633503
• F1092-1339
• SR-01000109089
• (E)-N'-(1-(4-hydroxyphenyl)ethylidene)-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-1-(4-hydroxyphenyl)ethylidene]-3-(2-thienyl)-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C16H14N4O2S/c1-10(11-4-6-12(21)7-5-11)17-20-16(22)14-9-13(18-19-14)15-3-2-8-23-15/h2-9,21H,1H3,(H,18,19)(H,20,22)/b17-10+
• InChI Key： OZVOEUQBEJSUEB-LICLKQGHSA-N
• SMILES： S1C=CC=C1C1=CC(C(N/N=C(\C)/C2C=CC(=CC=2)O)=O)=NN1

Computed Properties

• Exact Mass: 326.08374688g/mol
• Monoisotopic Mass: 326.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 119Ų

Additional information on N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide

N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 1285541-08-3) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyrazole ring, thiophene moiety, and hydrazide group, exhibits a diverse range of potential applications. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with antioxidant and anti-inflammatory properties.

The molecular structure of N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide is notable for its conjugated system, which contributes to its stability and reactivity. The presence of the pyrazole ring provides a rigid framework that enhances the compound's ability to interact with biological targets. Meanwhile, the thiophene moiety introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. Recent research has demonstrated that this compound exhibits potent antioxidant activity, making it a promising candidate for applications in oxidative stress-related diseases.

One of the most intriguing aspects of N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide is its ability to act as a scaffold for drug design. By modifying the substituents on the pyrazole and thiophene rings, researchers have been able to tailor the compound's pharmacokinetic properties. For instance, studies have shown that substituting the hydroxyphenyl group with other electron-donating or withdrawing groups can significantly alter the compound's solubility and bioavailability. These findings underscore the versatility of this compound as a lead molecule in drug discovery.

In addition to its pharmacological applications, N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the large-scale production of this compound, paving the way for its integration into next-generation electronic devices.

The synthesis of N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions and the introduction of the thiophene moiety via cross-coupling reactions. Researchers have also explored green chemistry approaches to enhance the sustainability of the synthesis process, aligning with current trends toward environmentally friendly chemical manufacturing.

From a structural standpoint, N'-(1E)-1-(4-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide exhibits a high degree of symmetry, which contributes to its thermal stability. This property is particularly advantageous in applications where thermal resistance is critical, such as in high-performance polymers or advanced composites. Furthermore, recent computational studies have revealed that this compound possesses excellent electronic communication across its conjugated system, making it an ideal candidate for use in energy storage devices like supercapacitors.

In conclusion, N'-(1E)-1-(4-hydroxyphenyl)ethylidene